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Compound of Interest

Compound Name: E235

Cat. No.: B15583110

Audience: Researchers, scientists, and drug development professionals.

Introduction

Natamycin is a polyene macrolide antifungal agent produced by Streptomyces natalensis. It is
widely used in the food industry as a preservative and in clinical settings to treat fungal
infections. In a laboratory setting, natamycin is a valuable tool for preventing fungal
contamination in cell cultures. Due to its low solubility in aqueous solutions, a stock solution in
an appropriate organic solvent is typically prepared for ease of use. This document provides a
detailed protocol for the preparation, storage, and handling of a natamycin stock solution.

Data Presentation

The solubility of natamycin is dependent on the solvent, pH, and temperature. The following
table summarizes the quantitative solubility data for natamycin in various solvents.
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Solvent Solubility Temperature pH Remarks
Practically
~30-100 mg/L[1] Room insoluble;
Water Neutral o
[2] Temperature solubility is pH-
dependent.[1]
] Commonly used
Dimethyl ~1 mg/mL][3] - ) ]
) Room 3 (with for preparing
Sulfoxide 15.38 mg/mL][1] ) )
Temperature ultrasonic)[1][4] stock solutions.
(DMSO0) [4]
[5]
Often used in
Methanol Soluble[1] Not Specified Not Specified combination with
water.[1]
Highest
75% Aqueous Used for
Reported 30°C 2.0[6][7] )
Methanol N extraction.[6]
Solubility[6][7]
N N Slightly soluble.
Ethanol 40 ppm[1][8] Not Specified Not Specified 1
Increased
Ethanol/Water - - solubility in
220 ppm[1][8] Not Specified Not Specified
(4:1) agueous alcohol.
[1]
Glacial Acetic -~ -
Acid 25%][1] Not Specified Not Specified Soluble.[1]
ci
Acetone/Water . -
@:1) 110 ppm[1][8] Not Specified Not Specified -

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Natamycin Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of natamycin in dimethyl
sulfoxide (DMSO).
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Materials:

Natamycin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile conical tubes (e.g., 1.5 mL or 15 mL)

Sterile 0.22 pum syringe filter

Vortex mixer

Personal Protective Equipment (PPE: lab coat, gloves, safety glasses)

Procedure:

e Preparation: In a sterile environment, such as a biological safety cabinet, weigh the desired
amount of natamycin powder.

 Dissolution: Add the appropriate volume of cell culture grade DMSO to achieve a final
concentration of 10 mg/mL.[5]

» Mixing: Vortex the solution thoroughly until the natamycin is completely dissolved. Gentle
warming to 37°C or brief sonication can aid in dissolution if necessary.

 Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
sterile tube.[5]

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots to minimize repeated
freeze-thaw cycles.[5]

o Storage: Store the aliquots at -20°C, protected from light.[5] When stored properly, the solid
form is stable for years, and the DMSO stock solution is stable for months.[3][9][10]

Protocol 2: Preparation of Natamycin Working Solution in Cell Culture Medium

This protocol details the dilution of the natamycin stock solution to a working concentration in
cell culture medium.
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Materials:

¢ 10 mg/mL Natamycin stock solution in DMSO

o Complete cell culture medium

» Sterile serological pipettes and tubes

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mg/mL natamycin stock solution at room
temperature.

» Concentration Determination: Determine the desired final concentration of natamycin in the
cell culture medium. A common working concentration to prevent fungal contamination is 5
pg/mL.[5]

 Dilution Calculation: Calculate the volume of the natamycin stock solution required. For
example, to prepare 100 mL of medium with a final concentration of 5 pg/mL from a 10
mg/mL stock: (10,000 pg/mL) * V1 = (5 pg/mL) * (100 mL) V1 = 0.05 mL or 50 pL[5]

» Addition to Medium: Add the calculated volume (50 pL) of the natamycin stock solution to the
100 mL of complete cell culture medium.

o Mixing: Mix the medium thoroughly by gentle inversion to ensure homogeneity.
» Application: Use the natamycin-containing medium for routine cell culture.

Stability and Handling

e pH: Natamycin is most stable in a pH range of 5 to 9.[9][10][11] Its stability decreases
significantly at pH values below 3 and above 9.[9][10][11]

o Temperature: As a dry powder, natamycin is stable for several years at room temperature.
[10] Aqueous suspensions can withstand short-term heating, but prolonged exposure to
temperatures above 50°C may lead to degradation.[11]
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 Light: Natamycin is sensitive to UV radiation and fluorescent light, which can cause
inactivation.[2][11][12] Both the solid compound and solutions should be protected from light.
[51[11][12]

» Oxidants: Natamycin is sensitive to oxidants, which can reduce its activity.[2]

Mandatory Visualization
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Stock Solution Preparation
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[A. Thaw Stock Aquuot)
(B. Calculate DiIution)

(C. Add to Culture Medium)

D. Mix Gently

Click to download full resolution via product page

Caption: Workflow for preparing Natamycin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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